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Introduction
TC14012 is a synthetic, serum-stable peptidomimetic that acts as a selective antagonist of the

CXCR4 receptor and a potent agonist of the CXCR7 receptor.[1][2] This dual activity makes

TC14012 a valuable tool for studying the distinct and overlapping roles of these two chemokine

receptors in various physiological and pathological processes, including cancer metastasis,

angiogenesis, and inflammation.[3][4] TC14012 has demonstrated anti-HIV and anti-cancer

activity.[1][2] These application notes provide detailed protocols for in vitro cell-based assays to

characterize the activity of TC14012.

Mechanism of Action
TC14012 functions as an inverse agonist of CXCR4, inhibiting its signaling pathways.[5]

Conversely, it acts as an agonist at the CXCR7 receptor, stimulating downstream signaling

cascades. A primary mechanism of TC14012-mediated CXCR7 signaling is through the

recruitment of β-arrestin 2.[5][6] This interaction is independent of G-protein coupling and leads

to the activation of downstream kinases such as Akt, eNOS, and Erk1/2.[3][5]
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Parameter Receptor Value Assay Type Cell Line Reference

IC50 CXCR4 19.3 nM
Antagonist

Activity
- [1][2]

EC50 CXCR7 350 nM
β-arrestin 2

Recruitment
HEK293 [1][5][6]

Ki CXCR7 157 nM ± 36
Radioligand

Displacement
HEK293 [5]

Comparative Potency for β-Arrestin Recruitment to
CXCR7

Compound EC50 Reference

CXCL12 30 nM [5][6]

TC14012 350 nM [5][6]

AMD3100 140 µM [5][6]

Signaling Pathways
The signaling pathways activated by TC14012 through CXCR7 are critical to its function. Below

are diagrams illustrating these pathways.
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TC14012-Mediated CXCR7 Signaling Pathways
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General Experimental Workflow for TC14012 In Vitro Assays
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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